Cas no 54001-16-0 (2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid)

• Product Name: 2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid
• CAS No: 54001-16-0
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD06857928
• CID: 877815
• PubChem ID: 4962843
• Update Time: 2025-10-25

2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-4-methylthiazole-5-carboxylic acid
• 2-(4-METHOXYPHENYL)-4-METHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-(4-methoxy phenyl)-4-methyl-1,3-thiazol-5-carboxylic acid
• 2-(4-methoxyphenyl)-4-methyl-5-thiazolecarboxylic acid
• 2-(4-methoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid
• 4-methyl-2-[4-(methoxy)phenyl]-1,3-thiazole-5-carboxylic acid
• AC1NLR8B
• AC1Q4AAK
• BB_SC-9229
• CTK4J9269
• SBB016498
• STL163863
• SureCN3419091
• DTXSID60407177
• AS-70916
• EN300-14125
• 54001-16-0
• CS-0308930
• 2-(4-Methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, AldrichCPR
• D96053
• 2-(4-Methoxyphenyl)-4-methylthiazole-5-carboxylicacid
• ALBB-028595
• MFCD06857928
• SCHEMBL3419091
• F3284-7865
• BBL030709
• 5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-4-methyl-
• AKOS000273560
• Z96093363
• 4-Methyl-2-(4-methoxyphenyl)thiazole-5-carboxylic acid
• HWHHZTHVYFDJNK-UHFFFAOYSA-N
• 2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid

• MDL： MFCD06857928
• Inchi： 1S/C12H11NO3S/c1-7-10(12(14)15)17-11(13-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H,14,15)
• InChI Key： HWHHZTHVYFDJNK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 236-241℃
• Boiling Point: 454.2±55.0 °C at 760 mmHg
• Flash Point: 228.5±31.5 °C
• PSA: 59.42
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-methoxyphenyl)-4-methylthiazole-5-carboxylic acid

2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid: A Comprehensive Overview

2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid is a compound with the CAS number 54001-16-0, which has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule comprises a thiazole ring system, a methoxyphenyl group, and a carboxylic acid moiety, making it a promising candidate for various research and development activities.

Recent studies have highlighted the biological activity of 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid, particularly in the context of its potential as an antimicrobial agent. Researchers have explored its ability to inhibit the growth of pathogenic bacteria and fungi, which is a critical area of focus given the increasing prevalence of antibiotic resistance. The methoxyphenyl group in the molecule contributes to its antimicrobial properties, while the thiazole ring enhances its stability and bioavailability. These findings suggest that this compound could be a valuable addition to the arsenal of antimicrobial agents in the near future.

In addition to its antimicrobial activity, 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for further exploration in oncology research. The carboxylic acid group plays a crucial role in modulating the compound's interaction with cellular targets, which is essential for its anticancer activity. These studies underscore the importance of thiazole derivatives in drug discovery and development.

The synthesis of 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The starting materials include readily available reagents such as 4-methoxyaniline and thiourea, which are subjected to various reactions to form the thiazole ring. The carboxylation step is typically carried out using acidic conditions, ensuring the formation of the carboxylic acid group. This compound is also amenable to further functionalization, allowing researchers to explore its derivatives for enhanced biological activity.

From an environmental perspective, 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid has been studied for its biodegradability and eco-friendly properties. Researchers have found that this compound exhibits moderate biodegradability under aerobic conditions, making it less likely to persist in the environment compared to other synthetic chemicals. This attribute is particularly important for applications in agriculture and pharmaceuticals, where environmental impact is a key consideration.

The structural versatility of 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid has also made it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors. For instance, researchers have reported that this compound can act as a ligand in metalloporphyrin complexes, which are used in catalytic processes such as hydrogenation and oxidation reactions.

In conclusion, 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylic Acid (CAS No: 54001-16-0) is a multifaceted compound with significant potential across various fields. Its unique chemical structure endows it with diverse biological activities, making it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing science and technology.